(R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride
Overview
Description
(R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride, also known as Sibutramine hydrochloride, is a weight loss drug that was introduced in the market in the late 1990s. It was designed to suppress appetite and promote weight loss by altering the levels of certain neurotransmitters in the brain. Despite being withdrawn from the market in 2010 due to safety concerns, Sibutramine hydrochloride remains an important molecule in scientific research.
Mechanism of Action
(R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride hydrochloride works by altering the levels of certain neurotransmitters in the brain. It inhibits the reuptake of serotonin, norepinephrine, and dopamine, which leads to an increase in their levels in the brain. This increase in neurotransmitter levels leads to a decrease in appetite and an increase in metabolism, resulting in weight loss.
Biochemical and physiological effects:
(R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, which can be problematic for individuals with cardiovascular disease. It has also been shown to increase the risk of seizures in individuals with a history of seizures.
Advantages and Limitations for Lab Experiments
(R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride hydrochloride has several advantages and limitations for lab experiments. One of the advantages is that it is readily available and relatively inexpensive. It has also been extensively studied, and its mechanism of action is well understood. However, one of the limitations is that it has been withdrawn from the market due to safety concerns, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on (R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride hydrochloride. One area of research is the development of safer weight loss drugs that target the same neurotransmitters as (R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride hydrochloride. Another area of research is the investigation of the potential therapeutic applications of (R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride hydrochloride in other areas of medicine, such as the treatment of depression and anxiety disorders.
Conclusion:
(R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride hydrochloride is an important molecule in scientific research, particularly in the area of weight loss. Despite being withdrawn from the market due to safety concerns, it remains an important compound for investigating the mechanism of action of weight loss drugs and exploring potential therapeutic applications in other areas of medicine.
Scientific Research Applications
(R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride hydrochloride has been used in various scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. One of the most significant areas of research has been its use as a weight loss drug. Studies have shown that (R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride hydrochloride can lead to significant weight loss in obese individuals by reducing appetite and increasing metabolism.
properties
IUPAC Name |
(3R)-N-[(2-methylphenyl)methyl]pyrrolidin-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2.ClH/c1-10-4-2-3-5-11(10)8-14-12-6-7-13-9-12;/h2-5,12-14H,6-9H2,1H3;1H/t12-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBKKTYPLOYIOPZ-UTONKHPSSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNC2CCNC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1CN[C@@H]2CCNC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-N-(2-Methylbenzyl)pyrrolidin-3-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(2,5-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride](/img/structure/B3229915.png)
